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Compound of Interest

Compound Name: Opnurasib

Cat. No.: B8217952

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with Opnurasib (also known as JDQ-443), a potent
and selective covalent inhibitor of KRAS G12C. Adherence to these guidelines is essential to
ensure laboratory safety and maintain the integrity of the compound.

Personal Protective Equipment (PPE) and Safety
Precautions

When handling Opnurasib, particularly in its powdered form, appropriate personal protective
equipment is mandatory to prevent inhalation, skin, and eye contact.[1] The following PPE
should be used:

o Respiratory Protection: In situations where dust or aerosols may be generated, a respirator
with an approved filter should be worn.[1] All handling of the powdered compound should be
conducted in a well-ventilated area, preferably within a chemical fume hood.[1]

o Eye and Face Protection: Safety goggles with side shields are required to protect against
splashes or airborne particles.[1]

o Hand Protection: Chemically resistant gloves, such as nitrile or neoprene, must be worn to
prevent skin contact.[1]

o Body Protection: A lab coat or other protective clothing is necessary to prevent contamination
of personal clothing.[1]
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It is also recommended to have a safety shower and eyewash station readily accessible in the
laboratory.[1]

Quantitative Data Summary

While specific occupational exposure limits for Opnurasib have not been established in the
available documentation, the following table summarizes key quantitative information for
laboratory use.

Parameter Value Source
Storage Temperature (Powder) -20°C MedChemEXxpress, TargetMol
Storage Temperature (in
-80°C MedChemExpress, TargetMol
Solvent)
Stock Solution Stability at
6 months MedChemExpress
-80°C
Stock Solution Stability at
1 month MedChemExpress
-20°C
Solubility in DMSO 70 mg/mL (133.07 mM) TargetMol
Molecular Weight 526.03 g/mol Selleck Chemicals

Experimental Protocols
Stock Solution Preparation

A common solvent for preparing stock solutions of Opnurasib is Dimethyl Sulfoxide (DMSO).

[21[3]

Materials:

e Opnurasib (JDQ-443) powder
e Anhydrous DMSO

« Sterile microcentrifuge tubes or vials
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o Calibrated pipettes
Procedure:

e Bring the vial of Opnurasib powder to room temperature before opening to prevent
condensation.

 In a chemical fume hood, weigh the desired amount of Opnurasib powder.

e Add the appropriate volume of anhydrous DMSO to achieve the desired concentration (e.g.,
for a 10 mM stock solution, dissolve 5.26 mg of Opnurasib in 1 mL of DMSO).

» Vortex or sonicate the solution to ensure complete dissolution.[3]

 Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Store the aliquots at -80°C for long-term storage (up to 6 months) or -20°C for shorter-term
storage (up to 1 month).[4]

In Vivo Formulation Preparation (Example)

For animal studies, Opnurasib can be formulated for oral administration. The following is an
example formulation; however, specific experimental needs may require adjustments.

Materials:

Opnurasib stock solution in DMSO

PEG300

Tween 80

Saline (0.9% NacCl in sterile water)

Procedure:

e For a 1 mL final volume, start with 400 pL of PEG300 in a sterile tube.
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e Add 50 pL of a 100 mg/mL Opnurasib stock solution in DMSO and mix thoroughly until the
solution is clear.

e Add 50 pL of Tween 80 to the mixture and mix until clear.
e Add 500 pL of saline to bring the final volume to 1 mL.

e This formulation should be prepared fresh for immediate use.[2]

Disposal Plan

All waste materials contaminated with Opnurasib, including empty vials, pipette tips, and
gloves, should be treated as hazardous chemical waste.

» Solid Waste: Collect all contaminated solid waste in a designated, sealed container clearly
labeled as "Hazardous Chemical Waste."

e Liquid Waste: Unused solutions containing Opnurasib should be collected in a separate,
sealed, and clearly labeled container for hazardous liquid waste. Do not pour Opnurasib
solutions down the drain.[1]

» Disposal: All hazardous waste must be disposed of in accordance with local, state, and
federal regulations. Consult your institution's environmental health and safety (EHS)
department for specific disposal procedures.

Mechanism of Action: KRAS G12C Inhibition

Opnurasib is a covalent inhibitor that specifically targets the KRAS protein with a glycine-to-
cysteine mutation at codon 12 (KRAS G12C).[4] This mutation is a known oncogenic driver in
several cancers. Opnurasib works by irreversibly binding to the mutant cysteine residue,
locking the KRAS protein in its inactive, GDP-bound state.[4] This prevents the activation of
downstream signaling pathways, primarily the MAPK pathway (RAF-MEK-ERK), which are
crucial for cell proliferation and survival.[5]
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Caption: Mechanism of Opnurasib (JDQ-443) action on the KRAS G12C signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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